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Compound of Interest

Compound Name: Zomepirac sodium salt

Cat. No.: B1256859 Get Quote

Zomepirac sodium salt is a non-steroidal anti-inflammatory drug (NSAID) that belongs to the

pyrrole-acetic acid class and is structurally related to tolmetin.[1][2] It was previously marketed

under the brand name Zomax for the management of mild to severe pain.[1] This document

provides a concise technical summary of the molecular weight and chemical formula of

zomepirac sodium salt.

Chemical Identity and Properties
Zomepirac was sold as the sodium salt, which is the sodium salt of 5-(4-chlorobenzoyl)-1,4-

dimethyl-1H-pyrrole-2-acetate.[1] The key quantitative chemical identifiers for zomepirac
sodium salt are summarized in the table below. It is important to note the distinction between

the anhydrous and dihydrate forms of the salt, which have different molecular weights and

formulas due to the inclusion of water molecules in the crystal structure of the dihydrate form.

Identifier
Zomepirac (Free

Acid)

Zomepirac Sodium

Salt (Anhydrous)

Zomepirac Sodium

Salt (Dihydrate)

Molecular Formula C15H14ClNO3[1]
C15H13ClNNaO3[3]

[4][5][6]

C15H17ClNNaO5[7]

[8]

Molecular Weight 291.73 g/mol [1]
313.71 g/mol [3][4][5]

[6][9]
349.74 g/mol [8]

CAS Number 33369-31-2[1] 64092-48-4[3][5][6][9] 64092-49-5[7][8]
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Structural Relationship
The relationship between the parent compound, zomepirac, and its corresponding sodium salt

is a fundamental acid-base reaction. This interaction is crucial for the pharmaceutical

formulation of the drug, often enhancing its solubility and stability. The following diagram

illustrates this chemical relationship.
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Zomepirac Salt Formation

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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